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Compound of Interest

Compound Name: Aclantate

Cat. No.: B1666541

Note on Chemical Identity: The term "Aclantate" does not correspond to a standard chemical
identifier. Based on safety data sheet information, it is highly probable that this is a

typographical error for Sodium Acetate. This guide pertains to the safe handling of Sodium
Acetate.

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals working with Sodium Acetate.

Personal Protective Equipment (PPE)

When handling Sodium Acetate, particularly in its powder form, adherence to the following
personal protective equipment guidelines is mandatory to minimize exposure and ensure
personal safety.

Eye and Face Protection:

o Wear chemical safety goggles or glasses with side-shields that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o For operations with a higher risk of splashing or dust generation, a face shield should be
used in conjunction with goggles.

Skin Protection:
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e Gloves: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Gloves must be
inspected before use and disposed of properly after handling the chemical.

o Protective Clothing: A lab coat or other suitable protective clothing should be worn to prevent
skin contact.[1] For larger quantities or in case of a significant spill, more extensive protective
clothing may be necessary.

Respiratory Protection:
» In well-ventilated areas, respiratory protection is not typically required.

o If dust is generated and ventilation is inadequate, a NIOSH or European Standard EN 149
approved P1 filter respirator for inert particles should be used.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for Sodium Acetate.
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Parameter Value Reference

Toxicological Data

Oral LD50 (Rat) 3530 mg/kg [3]
Skin LD50 (Rabbit) >10,000 mg/kg [3]
Inhalation LC50 (Rat) >30,000 mg/kg [3]

Occupational Exposure Limits

OSHA PEL Not established [1114]
ACGIH TLV Not established [2][4]
NIOSH REL Not established [2]

Physical & Chemical

Properties

Autoignition Temperature 607 °C (1,124.6 °F) [1]
Flash Point > 250 °C [3]
log KOW (n-octanol/water) -4.22 [5]

Experimental and Operational Protocols
Pre-Handling and Storage

o Engineering Controls: Work in a well-ventilated area.[3] Facilities should be equipped with an
eyewash station and a safety shower in close proximity to the workstation.[3]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1] Keep away
from incompatible materials such as strong acids and oxidizing agents.[5]

Handling Procedures

o General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke
in the work area.[2] Wash hands thoroughly after handling.[3]
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e Minimizing Dust: Handle the solid form gently to minimize dust generation.[1] If appropriate,
moisten the substance first to prevent dusting during cleanup.[2]

e Spill Response:

o For small spills, sweep or vacuum up the material and place it into a suitable, labeled
disposal container.[1]

o Avoid generating dusty conditions during cleanup.[1]

o After the material has been removed, ventilate the area and wash the spill site.[3]

Disposal Plan

o Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[5]

» Disposal Method: Dispose of waste material in accordance with all applicable federal, state,
and local regulations.[3] Contact a licensed professional waste disposal service.[4]

o Contaminated Packaging: Dispose of empty containers as unused product.[4] Do not reuse

empty containers.[3]

Visualized Workflow

The following diagram illustrates the key logistical and safety decision points in the handling of

Sodium Acetate.
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Caption: Workflow for Handling Sodium Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. CDC - SODIUM ACETATE - International Chemical Safety Cards - NIOSH
[medbox.iiab.me]

3. westliberty.edu [westliberty.edu]

e 4. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sodium Acetate (Aclantate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666541#personal-protective-equipment-for-
handling-aclantate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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